2,3-dimethoxy-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)benzamide

• IUPAC Name: 2,3-dimethoxy-N-(3,3,5-trimethyl-4-oxo-2H-1,5-benzoxazepin-7-yl)benzamide
• InChI: InChI=1S/C21H24N2O5/c1-21(2)12-28-16-10-9-13(11-15(16)23(3)20(21)25)22-19(24)14-7-6-8-17(26-4)18(14)27-5/h6-11H,12H2,1-5H3,(H,22,24)
• InChI Key: IISOSJHXWJUVKF-UHFFFAOYSA-N
• Canonical SMILES: CC1(COC2=C(C=C(C=C2)NC(=O)C3=C(C(=CC=C3)OC)OC)N(C1=O)C)C
• Molecular Formula: C21H24N2O5
• Molecular Weight: 384.4 g/mol
• CAS No.: 921586-32-5

Description

Synthesis Analysis

The synthesis of similar benzamide compounds has been reported. These compounds were synthesized starting from 2,3-dimethoxybenzoic acid or 3-acetoxy-2-methylbenzoic acid and amine derivatives. All the obtained products were purified, and the analysis of these products was determined with IR, 1H NMR, 13C NMR spectroscopic, and elemental methods.

Molecular Structure Analysis

The molecular formula of the compound is C21H24N2O5. The molecular weight is 384.432.

Chemical Reactions Analysis

The compound is likely to have been synthesized using a series of chemical reactions. The in vitro antioxidant activity of all the compounds was determined by total antioxidant, free radical scavenging, and metal chelating activity. Some of the synthesized compounds showed more effective total antioxidant, free radical scavenging, and metal chelating activity compared with standards.

Scientific Research Applications

Organic Synthesis and Chemical Properties

• Synthesis and Oxidation of Tetrahydrobenzofurans : A study demonstrated the synthesis and dimethyldioxirane oxidation of tetrahydrobenzofurans, providing insights into transformations that yield novel tetrahydrobenzofuran derivatives, which could be related to the synthesis or modification of the compound (Levai et al., 2002).
• Thermal Degradation of Polybenzoxazine Oligomers : Investigation into the thermal degradation mechanisms of polybenzoxazine model oligomers could inform the stability and degradation properties of related benzoxazine compounds (Hemvichian et al., 2005).

Pharmacological Applications

• Antibacterial and Anticancer Agents : Research into benzodiazepine and benzoxazepine derivatives has shown potential antibacterial and anticancer activities. These studies could guide the exploration of similar activities in the compound of interest due to structural similarities (Kuntala et al., 2015).

Material Science

• Synthesis of Benzodifuranyl Derivatives : A study focused on the synthesis of novel benzodifuranyl derivatives with potential anti-inflammatory and analgesic properties, which might suggest applications for related compounds in materials with bioactive properties (Abu‐Hashem et al., 2020).

Chemical Characterization and Reactions

• Novel Condensation Reactions : Research describing a novel one-pot three-component condensation reaction for the synthesis of benzodiazepine derivatives provides a methodological approach that could be applied or adapted for synthesizing or modifying the compound (Shaabani et al., 2009).

Future Directions

The compound and its derivatives could be further studied for their antioxidant and antibacterial activities. By conducting in vivo biochemical tests of effective amides, researches can be carried out in different fields of application.